![molecular formula C25H30N4OS B2357273 2-(3,4-dimethylphenyl)-3-(ethylthio)-N-(2-methylphenyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide CAS No. 894886-22-7](/img/structure/B2357273.png)
2-(3,4-dimethylphenyl)-3-(ethylthio)-N-(2-methylphenyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(3,4-dimethylphenyl)-3-(ethylthio)-N-(2-methylphenyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide is a useful research compound. Its molecular formula is C25H30N4OS and its molecular weight is 434.6. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Properties
- This compound is related to a class of chemicals known as 2-azaspiro[4.5]deca-6,9-dien-8-ones and similar derivatives, synthesized via multi-component condensations involving dimethylphenols, isobutyraldehyde, and nitriles in sulfuric acid. Such processes are pivotal in forming rigid skeletons with various planar rings, contributing to the diverse chemical properties of these compounds (Rozhkova et al., 2012).
Structural Analysis and Derivative Synthesis
- Studies on the crystal structure of similar compounds reveal intricate molecular architectures, such as triazaoxatricyclodecadiene derivatives. These structures have been analyzed for their partial disorder and packing energy, offering insights into the molecular dynamics of such compounds (Gelli et al., 1994).
Potential Biological Activity
- Similar compounds have been studied for their biological activity. For instance, spirothiazolidinone derivatives, which share a structural resemblance, have been synthesized and evaluated for antiviral activity, highlighting the potential therapeutic applications of this class of compounds (Apaydın et al., 2020).
Applications in Organic Synthesis
- These compounds are also significant in the synthesis of diverse heterocyclic compounds. Research on the synthesis of novel derivatives, like carbo(hetero)cyclospirobutanoic lactones, reflects the broad applicability of these compounds in organic synthesis and the development of new chemical entities (Kuroyan et al., 1995).
Properties
IUPAC Name |
2-(3,4-dimethylphenyl)-3-ethylsulfanyl-N-(2-methylphenyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H30N4OS/c1-5-31-23-22(20-11-10-17(2)19(4)16-20)27-25(28-23)12-14-29(15-13-25)24(30)26-21-9-7-6-8-18(21)3/h6-11,16H,5,12-15H2,1-4H3,(H,26,30) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IURZEBWJOFBLSS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=NC2(CCN(CC2)C(=O)NC3=CC=CC=C3C)N=C1C4=CC(=C(C=C4)C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H30N4OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
434.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.